Cas no 38449-27-3 (Benzoic acid, 2-hydroxy-6-pentadecyl-, methyl ester)

• Product Name: Benzoic acid, 2-hydroxy-6-pentadecyl-, methyl ester
• CAS No: 38449-27-3
• Molecular Formula: C₂₃H₃₈O₃
• Molecular Weight: 362.54602
• CID: 1489702
• PubChem ID: 10546625

Benzoic acid, 2-hydroxy-6-pentadecyl-, methyl ester Properties

Names and Identifiers

• Benzoic acid, 2-hydroxy-6-pentadecyl-, methyl ester
• methyl 2-hydroxy-6-pentadecylbenzoate
• SCHEMBL17725664
• 38449-27-3
• CHEMBL2203318
• DTXSID50441601

• InChIKey： KYAPUQUQNSWRIX-UHFFFAOYSA-N
• Inchi： InChI=1S/C23H38O3/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-17-20-18-16-19-21(24)22(20)23(25)26-2/h16,18-19,24H,3-15,17H2,1-2H3
• SMILES： CCCCCCCCCCCCCCCC1=C(C(=CC=C1)O)C(=O)OC

Computed Properties

• Exact Mass: 362.28224
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 16
• Monoisotopic Mass: 362.28209507g/mol
• Heavy Atom Count: 26
• Complexity: 342
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 9.8
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives o-Hydroxybenzoic acid esters